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Compound of Interest

Compound Name: 5-Ethyl-2,4-dimethylheptane

Cat. No.: B14553545

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Ethyl-2,4-dimethylheptane is a branched alkane with the chemical formula C11H24.[1][2][3]
[4] This document serves as a technical resource, consolidating available data on its chemical
properties, and commercial suppliers. Due to the limited availability of in-depth research and
whitepapers on this specific isomer, this guide focuses on presenting fundamental data
sourced from chemical databases and suppliers.

Chemical and Physical Properties

A summary of the key chemical and physical properties of 5-Ethyl-2,4-dimethylheptane is
presented below. This data is essential for its application in scientific research and as a
reference standard.
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Property Value Source
CAS Registry Number 61868-26-6 [1114]
Molecular Formula Cl1H24 [1][2][3]14]
Molecular Weight 156.31 g/mol [1112]14]
Boiling Point 176°C [2]
Density 0.7528 g/cm? [2]
Refractive Index 1.4215 [2]
Melting Point -57.06°C (estimate) [2]

Commercial Suppliers

5-Ethyl-2,4-dimethylheptane is available from various chemical suppliers, typically for
research and development purposes. The following is a list of known vendors; however,
availability and purity should be confirmed directly with the suppliers.

o ChemicalBook: Lists 2,4-dimethyl-5-ethylheptane and provides some basic properties.[2][5]
e PubChem: Provides a list of chemical vendors for 5-Ethyl-2,4-dimethylheptane.[4]

o Smolecule: Offers 5-Ethyl-2,3-dimethylheptane, a related isomer, which may be of interest
for comparative studies.[6]

o EvitaChem: Provides information on 5-Ethyl-2,5-dimethylheptane, another related isomer.[7]

Synthesis and Reactions

While detailed experimental protocols for the synthesis of 5-Ethyl-2,4-dimethylheptane are
not readily available in public literature, general synthetic routes for branched alkanes can be
applied. These methods include:

o Alkylation Reactions: Involving the reaction of an appropriate alkylating agent with a suitable
substrate.

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://webbook.nist.gov/cgi/cbook.cgi?ID=61868-26-6
https://pubchem.ncbi.nlm.nih.gov/compound/5-Ethyl-2_4-dimethylheptane
https://webbook.nist.gov/cgi/cbook.cgi?ID=61868-26-6
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB21471841.htm
https://www.stenutz.eu/chem/solv6%20(2).php?name=5-ethyl-2%2C4-dimethylheptane
https://pubchem.ncbi.nlm.nih.gov/compound/5-Ethyl-2_4-dimethylheptane
https://webbook.nist.gov/cgi/cbook.cgi?ID=61868-26-6
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB21471841.htm
https://pubchem.ncbi.nlm.nih.gov/compound/5-Ethyl-2_4-dimethylheptane
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB21471841.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB21471841.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB21471841.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB21471841.htm
https://www.benchchem.com/product/b14553545?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB21471841.htm
https://m.chemicalbook.com/ProdSupplierGWCB21471841_EN.htm
https://www.benchchem.com/product/b14553545?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/5-Ethyl-2_4-dimethylheptane
https://www.smolecule.com/products/s15122718
https://www.evitachem.com/product/evt-14702459
https://www.benchchem.com/product/b14553545?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14553545?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Catalytic Hydrogenation: The saturation of a corresponding alkene or diene over a metal
catalyst.

Molecular Structure

The structural representation of 5-Ethyl-2,4-dimethylheptane is crucial for understanding its
chemical behavior and steric properties.

Caption: Molecular structure of 5-Ethyl-2,4-dimethylheptane.

Conclusion

This technical guide provides a summary of the currently available information on 5-Ethyl-2,4-
dimethylheptane. While comprehensive experimental data and in-depth application notes are
scarce, the provided chemical properties and supplier information offer a foundational resource
for researchers and professionals in the field. Further investigation into the synthesis and
potential applications of this compound is warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Commercial Availability and Technical Profile of 5-Ethyl-
2,4-dimethylheptane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14553545#commercial-suppliers-of-5-ethyl-2-4-
dimethylheptane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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